Cas no 4604-05-1 (2-Chloro-4,6-diphenyl-nicotinonitrile)

• Product name: 2-Chloro-4,6-diphenyl-nicotinonitrile
• CAS No: 4604-05-1
• MF: C₁₈H₁₁ClN₂
• MW: 290.746342897415
• MDL: MFCD00637322
• CID: 1517474
• PubChem ID: 736717

2-Chloro-4,6-diphenyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-4,6-diphenyl-
• 2-CHLORO-4,6-DIPHENYLNICOTINONITRILE
• AKOS001705922
• SR-01000513315-1
• CS-0317753
• STK753641
• 2-chloro-3-cyano-4,6-diphenyl-pyridine
• KLRQTZHBYODVTH-UHFFFAOYSA-N
• 2-chloro-3-cyano-4,6-diphenylpyridine
• MFCD00637322
• SCHEMBL5218636
• SR-01000513315
• 2-chloro-4,6-diphenylpyridine-3-carbonitrile
• 4604-05-1
• 2-Chloro-4,6-diphenyl-nicotinonitrile
• AS-5082

• MDL： MFCD00637322
• Inchi： InChI=1S/C18H11ClN2/c19-18-16(12-20)15(13-7-3-1-4-8-13)11-17(21-18)14-9-5-2-6-10-14/h1-11H
• InChI Key： KLRQTZHBYODVTH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)Cl)C3=CC=CC=C3

Computed Properties

• Exact Mass: 290.06123
• Monoisotopic Mass: 290.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 4.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.0±45.0 °C at 760 mmHg
• Flash Point: 238.7±28.7 °C
• PSA: 36.68
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-4,6-diphenyl-nicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-4,6-diphenyl-nicotinonitrile

2-Chloro-4,6-diphenyl-3-pyridinecarbonitrile: Properties, Applications, and Market Insights

2-Chloro-4,6-diphenyl-3-pyridinecarbonitrile (CAS No. 4604-05-1) is a specialized organic compound belonging to the pyridinecarbonitrile family. This heterocyclic compound features a chloro-substituted pyridine core with two phenyl groups at the 4 and 6 positions, making it a valuable intermediate in various chemical syntheses. The presence of both chloro and cyano functional groups enhances its reactivity, allowing for diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile contributes to its unique physicochemical properties. With a molecular formula of C₁₈H₁₁ClN₂, this compound typically appears as a white to off-white crystalline powder. Its high thermal stability and moderate solubility in organic solvents like dichloromethane and dimethylformamide make it suitable for various synthetic processes. Researchers often explore its potential as a building block for more complex molecules due to its versatile reactivity patterns.

In pharmaceutical research, 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile has gained attention as a precursor for developing novel kinase inhibitors and antimicrobial agents. Recent studies highlight its role in creating compounds with potential activity against resistant bacterial strains, addressing the global concern of antibiotic resistance. The compound's ability to interact with biological targets makes it particularly interesting for drug discovery programs focused on infectious diseases and cancer therapeutics.

The agrochemical industry utilizes 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile derivatives as intermediates for crop protection agents. Its structural features allow for the development of compounds with pesticidal activity, contributing to the ongoing search for more environmentally friendly agricultural chemicals. This aligns with current market trends favoring sustainable farming solutions and reduced ecological impact from agrochemicals.

Material scientists have investigated 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile for its potential in creating advanced materials. The compound's aromatic system and functional groups make it suitable for developing organic semiconductors and photovoltaic materials. With growing interest in renewable energy technologies, researchers are exploring how such derivatives can contribute to more efficient solar cell components.

The synthesis of 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Manufacturers optimize these procedures to achieve high purity and good yields, meeting the demands of various industrial applications. Quality control measures ensure the compound's consistency for research and production purposes.

Market analysis indicates steady demand for 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile, particularly from the pharmaceutical and agrochemical sectors. The compound's niche applications contribute to its specialty chemical status, with suppliers focusing on custom synthesis services to meet specific client requirements. Recent advancements in green chemistry have also influenced production methods, with efforts to develop more sustainable synthetic routes.

Safety considerations for handling 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this compound. Storage typically requires cool, dry conditions in well-sealed containers to maintain stability over time.

Future research directions for 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile may explore its potential in catalysis and coordination chemistry. The compound's ability to form complexes with metals could open new applications in homogeneous catalysis systems. Additionally, its electronic properties warrant further investigation for optoelectronic device applications, particularly in the development of organic light-emitting diodes (OLEDs).

For researchers and industry professionals seeking high-quality 2-chloro-4,6-diphenyl-3-pyridinecarbonitrile, several specialty chemical suppliers offer the compound in various quantities. The availability of custom synthesis services allows for tailored modifications to meet specific project requirements, supporting innovation across multiple scientific disciplines.